Cas no 1796949-32-0 (2-(4-Fluorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide)

• Product Name: 2-(4-Fluorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide
• CAS No: 1796949-32-0
• MF: C₁₆H₁₈FNO₃S
• MW: 323.382426738739
• CID: 6140917
• PubChem ID: 71810347
• Update Time: 2025-06-14

2-(4-Fluorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 1796949-32-0
• 2-(4-FLUOROPHENOXY)-N-[2-METHOXY-2-(5-METHYLTHIOPHEN-2-YL)ETHYL]ACETAMIDE
• AKOS024567797
• F6451-0619
• 2-(4-fluorophenoxy)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)acetamide
• 2-(4-Fluorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide

• Inchi： 1S/C16H18FNO3S/c1-11-3-8-15(22-11)14(20-2)9-18-16(19)10-21-13-6-4-12(17)5-7-13/h3-8,14H,9-10H2,1-2H3,(H,18,19)
• InChI Key： XGMOBYLJLYNUMA-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(CNC(COC1C=CC(=CC=1)F)=O)OC

Computed Properties

• Exact Mass: 323.09914277g/mol
• Monoisotopic Mass: 323.09914277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.8Ų

Additional information on 2-(4-Fluorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide

Comprehensive Analysis of 2-(4-Fluorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide (CAS No. 1796949-32-0)

In the rapidly evolving field of pharmaceutical and agrochemical research, 2-(4-Fluorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide (CAS No. 1796949-32-0) has emerged as a compound of significant interest. This molecule, characterized by its unique fluorophenoxy and methylthiophene moieties, is being extensively studied for its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its structural complexity, which offers a versatile scaffold for further chemical modifications.

The compound's acetamide backbone, combined with the methoxyethyl side chain, provides a balanced lipophilicity and solubility profile, making it an attractive candidate for bioavailability optimization. Recent studies highlight its potential as a modulator of specific biological pathways, though detailed mechanistic insights remain under investigation. The presence of the fluorine atom enhances metabolic stability, a feature highly sought after in modern medicinal chemistry.

From a synthetic chemistry perspective, 2-(4-Fluorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide represents an interesting challenge due to the need for precise control over stereochemistry at the methoxy-ethyl junction. Advanced techniques such as asymmetric synthesis and chiral resolution are being explored to obtain enantiomerically pure forms, which could lead to more potent and selective derivatives.

In the context of current research trends, this compound aligns with the growing demand for heterocyclic compounds in pharmaceutical development. The thiophene ring system, in particular, has seen renewed interest due to its prevalence in FDA-approved drugs and its versatile pharmacological properties. Computational modeling studies suggest that the 5-methylthiophen-2-YL group may contribute to target binding affinity through specific hydrophobic interactions.

Environmental considerations are also being addressed in recent studies of 1796949-32-0. The compound's potential biodegradation pathways and ecotoxicological profile are subjects of ongoing investigation, reflecting the pharmaceutical industry's commitment to green chemistry principles. Preliminary data suggest that the fluorophenoxy moiety may undergo specific environmental degradation processes that could be optimized for reduced ecological impact.

The analytical characterization of 2-(4-Fluorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide presents several interesting aspects. Modern techniques including high-resolution mass spectrometry and multidimensional NMR have been employed to fully elucidate its structure. These studies confirm the compound's stability under various pH conditions, an important consideration for formulation development.

In the broader context of drug discovery, this compound exemplifies the current trend toward multifunctional molecules that can simultaneously address multiple biological targets. The strategic incorporation of both fluorine and thiophene functionalities reflects a sophisticated approach to molecular design that balances potency with drug-like properties. Researchers are particularly interested in exploring structure-activity relationships around the acetamide linker region.

From a commercial perspective, the synthesis and supply of 1796949-32-0 has generated interest among specialty chemical manufacturers. The compound's growing importance in research has led to optimized synthetic routes that improve yield and purity while reducing production costs. These developments are crucial for enabling larger-scale biological evaluations and potential preclinical studies.

The future research directions for 2-(4-Fluorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide are likely to focus on exploring its full pharmacological potential. Current investigations are examining its interactions with various enzyme systems and cellular receptors, with preliminary data suggesting interesting selectivity profiles. The compound's modular structure also makes it an excellent candidate for library development in combinatorial chemistry approaches.

In conclusion, 2-(4-Fluorophenoxy)-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]acetamide (CAS No. 1796949-32-0) represents a fascinating case study in modern chemical research. Its unique structural features, combined with promising biological activity, position it as a compound worthy of continued investigation across multiple scientific disciplines. As research progresses, we anticipate new insights into its potential applications and mechanisms of action.